Cas no 861439-50-1 (N1-(4-Phenyl-6-trifluoromethyl-pyrimidin-2-yl)-ethane-1,2-diamine)

N*1*-(4-Phenyl-6-trifluoromethyl-pyrimidin-2-yl)-ethane-1,2-diamine structure

861439-50-1 structure

Product Name:N*1*-(4-Phenyl-6-trifluoromethyl-pyrimidin-2-yl)-ethane-1,2-diamine

CAS No:861439-50-1

MF:C₁₃H₁₃F₃N₄

MW:282.264332532883

MDL:MFCD04970610

CID:3059541

PubChem ID:19576651

Update Time:2025-04-21

N1-(4-Phenyl-6-trifluoromethyl-pyrimidin-2-yl)-ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

- N*1*-(4-Phenyl-6-trifluoromethyl-pyrimidin-2-yl)-ethane-1,2-diamine
- CS-0330844
- 861439-50-1
- N1-[4-Phenyl-6-(trifluoromethyl)-2-pyrimidinyl]-1,2-ethanediamine
- N1-[4-PHENYL-6-(TRIFLUOROMETHYL)PYRIMIDIN-2-YL]ETHANE-1,2-DIAMINE
- AKOS000310888
- N-[4-phenyl-6-(trifluoromethyl)pyrimidin-2-yl]ethane-1,2-diamine
- N1-(4-Phenyl-6-(trifluoromethyl)pyrimidin-2-yl)ethane-1,2-diamine
- N'-[4-phenyl-6-(trifluoromethyl)pyrimidin-2-yl]ethane-1,2-diamine
- MFCD04970610
- DTXSID801167607
- SB59151
- STK349782
- MDL： MFCD04970610
- Inchi： 1S/C13H13F3N4/c14-13(15,16)11-8-10(9-4-2-1-3-5-9)19-12(20-11)18-7-6-17/h1-5,8H,6-7,17H2,(H,18,19,20)
- InChI Key： WBCZOUBRSFPZTN-UHFFFAOYSA-N
- SMILES： FC(C1=CC(C2C=CC=CC=2)=NC(=N1)NCCN)(F)F

Computed Properties

Exact Mass: 282.10923092Da
Monoisotopic Mass: 282.10923092Da
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 20
Rotatable Bond Count: 4
Complexity: 292
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 2.2
Topological Polar Surface Area: 63.8Å²

N1-(4-Phenyl-6-trifluoromethyl-pyrimidin-2-yl)-ethane-1,2-diamine Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Chemenu	CM526632-1g	N1-(4-Phenyl-6-(trifluoromethyl)pyrimidin-2-yl)ethane-1,2-diamine	861439-50-1	97%	1g	$235	2023-02-01
Chemenu	CM526632-5g	N1-(4-Phenyl-6-(trifluoromethyl)pyrimidin-2-yl)ethane-1,2-diamine	861439-50-1	97%	5g	$696	2023-02-01
Matrix Scientific	205981-1g	N-[4-Phenyl-6-(trifluoromethyl)pyrimidin-2-yl]ethane-1,2-diamine	861439-50-1		1g	$749.00	2023-09-06
Ambeed	A797565-1g	N1-(4-Phenyl-6-(trifluoromethyl)pyrimidin-2-yl)ethane-1,2-diamine	861439-50-1	97%	1g	$237.0	2025-04-16
Ambeed	A797565-5g	N1-(4-Phenyl-6-(trifluoromethyl)pyrimidin-2-yl)ethane-1,2-diamine	861439-50-1	97%	5g	$710.0	2025-04-16
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1401514-1g	N1-(4-phenyl-6-(trifluoromethyl)pyrimidin-2-yl)ethane-1,2-diamine	861439-50-1	97%	1g	￥2446.00	2024-07-28
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.	1401514-5g	N1-(4-phenyl-6-(trifluoromethyl)pyrimidin-2-yl)ethane-1,2-diamine	861439-50-1	97%	5g	￥6820.00	2024-07-28
Crysdot LLC	CD11042447-5g	N1-(4-Phenyl-6-(trifluoromethyl)pyrimidin-2-yl)ethane-1,2-diamine	861439-50-1	97%	5g	$703	2024-07-18
Crysdot LLC	CD11042447-10g	N1-(4-Phenyl-6-(trifluoromethyl)pyrimidin-2-yl)ethane-1,2-diamine	861439-50-1	97%	10g	$1186	2024-07-18

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Cas no 861439-50-1 (N*1*-(4-Phenyl-6-trifluoromethyl-pyrimidin-2-yl)-ethane-1,2-diamine)

N*1*-(4-Phenyl-6-trifluoromethyl-pyrimidin-2-yl)-ethane-1,2-diamine Chemical and Physical Properties

Names and Identifiers

Computed Properties

N*1*-(4-Phenyl-6-trifluoromethyl-pyrimidin-2-yl)-ethane-1,2-diamine Pricemore >>

N*1*-(4-Phenyl-6-trifluoromethyl-pyrimidin-2-yl)-ethane-1,2-diamine Related Literature

Related Categories

861439-50-1 (N*1*-(4-Phenyl-6-trifluoromethyl-pyrimidin-2-yl)-ethane-1,2-diamine) Related Products

Cas no 861439-50-1 (N1-(4-Phenyl-6-trifluoromethyl-pyrimidin-2-yl)-ethane-1,2-diamine)

N1-(4-Phenyl-6-trifluoromethyl-pyrimidin-2-yl)-ethane-1,2-diamine Chemical and Physical Properties

N1-(4-Phenyl-6-trifluoromethyl-pyrimidin-2-yl)-ethane-1,2-diamine Pricemore >>

N1-(4-Phenyl-6-trifluoromethyl-pyrimidin-2-yl)-ethane-1,2-diamine Related Literature

861439-50-1 (N1-(4-Phenyl-6-trifluoromethyl-pyrimidin-2-yl)-ethane-1,2-diamine) Related Products